Cas no 16994-31-3 (7-methoxy-1H-isothiochromen-4(3H)-one)

• Product Name: 7-methoxy-1H-isothiochromen-4(3H)-one
• CAS No: 16994-31-3
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 905215
• PubChem ID: 323255
• Update Time: 2025-04-19

7-methoxy-1H-isothiochromen-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1H-isothiochromen-4(3H)-one
• 7-methoxy-1H-isothiochromen-4-one
• 7-methoxy-1H-2-benzothiopyran-4(3H)-one
• 7-Methoxy-isothiochroman-4-on
• 7-methoxyisothiochroman-4-one
• 7-methoxy-isothiochroman-4-one
• AC1L8883
• AG-E-19246
• CTK0I2036
• NSC282142
• SureCN972858
• UNII-8ER174A3PR
• IQTWAYJTTUMULY-UHFFFAOYSA-N
• DS-009235
• SCHEMBL972858
• 1H-2-Benzothiopyran-4(3H)-one, 7-methoxy-
• 16994-31-3
• NSC-282142
• DTXSID60168776
• ISOTHIOCHROMAN-4-ONE, 7-METHOXY-
• 8ER174A3PR
• NSC 282142

• Inchi： 1S/C10H10O2S/c1-12-8-2-3-9-7(4-8)5-13-6-10(9)11/h2-4H,5-6H2,1H3
• InChI Key： IQTWAYJTTUMULY-UHFFFAOYSA-N
• SMILES： S1CC(C2C=CC(=CC=2C1)OC)=O

Computed Properties

• Exact Mass: 194.0402
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.12470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes